Cas no 1353776-94-9 (2-chloro-5-((2,2-difluorocyclopropyl)methoxy)pyrimidine)

• Product Name: 2-chloro-5-((2,2-difluorocyclopropyl)methoxy)pyrimidine
• CAS No: 1353776-94-9
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 2105183
• Update Time: 2023-11-19

2-chloro-5-((2,2-difluorocyclopropyl)methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-((2,2-difluorocyclopropyl)methoxy)pyrimidine
• KASDQXUMVKHQSV-UHFFFAOYSA-N
• CID 86687916
• Pyrimidine, 2-chloro-5-[(2,2-difluorocyclopropyl)methoxy]-

• Inchi： 1S/C8H7ClF2N2O/c9-7-12-2-6(3-13-7)14-4-5-1-8(5,10)11/h2-3,5H,1,4H2
• InChI Key： KASDQXUMVKHQSV-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)OCC1CC1(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 330.6±17.0 °C(Predicted)
• pka: -1.26±0.22(Predicted)